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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Molar Mass

and Density of Tetramethoxymethane (CAS: 1850-14-2)

This technical guide provides an in-depth overview of two fundamental physicochemical

properties of tetramethoxymethane: molar mass and density. It includes established values,

detailed experimental protocols for their determination, and graphical representations of key

concepts and workflows.

Core Physicochemical Data
Tetramethoxymethane, also known as tetramethyl orthocarbonate, is the simplest

orthocarbonate ester with the chemical formula C₅H₁₂O₄.[1] Its physical properties are critical

for applications in chemical synthesis and materials science. A summary of its key quantitative

data is presented below.
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Property Value Units Conditions Citations

Molar Mass 136.15 g·mol⁻¹ - [1][2]

Exact Mass 136.07355886 Da - [3]

Density 1.023 g/cm³ at 25 °C [1][2]

Appearance Colourless Liquid - Standard [1]

Boiling Point 114 °C Standard [2][4]

Melting Point -5.5 °C Standard [1]

Refractive Index 1.385 n20/D at 20 °C [2]

Molar Mass Determination
The molar mass (M) of a compound is a bulk property defined as the mass of a given

substance divided by its amount of substance (M = m/n).[5] While it is typically calculated from

standard atomic weights, it can be precisely confirmed through experimental methods.[5]

Calculated Molar Mass
The molar mass of tetramethoxymethane (C₅H₁₂O₄) is calculated using the standard atomic

weights of its constituent elements:

Carbon (C): 12.011 g/mol

Hydrogen (H): 1.008 g/mol

Oxygen (O): 15.999 g/mol

M = (5 × 12.011) + (12 × 1.008) + (4 × 15.999) = 136.147 g/mol

For practical purposes, this value is commonly rounded to 136.15 g/mol .[1]

Experimental Protocol: Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules, providing a highly accurate method for determining molecular
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mass.[5][6] The Electron Ionization (EI) method is commonly used for volatile organic

compounds like tetramethoxymethane.

Objective: To experimentally determine the molar mass of a pure sample of

tetramethoxymethane.

Materials:

Mass Spectrometer with an Electron Ionization (EI) source

Sample inlet system (e.g., direct injection or GC coupling)

High-purity tetramethoxymethane sample

Volatile solvent (if required for dilution)

Data acquisition and processing system

Methodology:

Sample Introduction: A small, vaporized sample of tetramethoxymethane is introduced into

the ion source of the mass spectrometer.[7] The chamber is maintained under a high vacuum

to prevent molecular collisions.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This process ejects an electron from the molecule, forming a positively

charged radical cation known as the molecular ion (M⁺•).[7]

Acceleration: The newly formed ions are accelerated by an electric field, imparting the same

kinetic energy to all ions.

Analysis/Separation: The accelerated ions travel through a mass analyzer (e.g., a magnetic

sector or quadrupole), which separates them based on their mass-to-charge ratio (m/z).[7]

Detection: A detector records the abundance of ions at each m/z value.[7]

Data Processing: The system generates a mass spectrum, which is a plot of relative ion

abundance versus m/z. The peak corresponding to the intact molecular ion (M⁺•) provides
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the molecular mass of the compound. For tetramethoxymethane, this peak would be

expected at an m/z value of approximately 136.

Workflow: Molar Mass Determination via Mass Spectrometry

1. Sample Vaporization
& Introduction

2. Ionization (EI)
(Molecule -> M⁺•)

3. Ion Acceleration
(Electric Field)

4. Mass Analysis
(Separation by m/z)

5. Detection

6. Data Output
(Mass Spectrum)
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Workflow for determining molar mass using mass spectrometry.

Density Determination
Density (ρ) is an intensive physical property of a substance, defined as its mass per unit

volume (ρ = m/V).[8] It is temperature-dependent; therefore, specifying the temperature at

which the measurement was taken is crucial. The density of tetramethoxymethane is 1.023

g/cm³ at 25 °C.[1][2]

Experimental Protocol: Gravimetric Method
A straightforward and common method for determining the density of a liquid involves

accurately measuring its mass and volume.[8][9]

Objective: To experimentally determine the density of tetramethoxymethane at a specific

temperature.

Materials:

Analytical balance (readable to at least 0.001 g)

Graduated cylinder or pycnometer (a flask with a precise, known volume)

Thermometer

Tetramethoxymethane sample

Constant temperature water bath (optional, for high precision)

Methodology:

Temperature Control: Ensure the tetramethoxymethane sample and measurement

glassware are equilibrated to the desired temperature (e.g., 25 °C). Record the temperature.

Measure Mass of Empty Container: Place a clean, dry graduated cylinder or pycnometer on

the analytical balance and tare it, or record its empty mass (m₁).[9]
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Measure Volume: Carefully add a specific volume of tetramethoxymethane to the

graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus.[8] If

using a pycnometer, fill it completely to its calibrated volume (V).

Measure Mass of Filled Container: Place the container with the liquid onto the balance and

record the total mass (m₂).[10]

Calculate Mass of Liquid: Subtract the mass of the empty container from the total mass to

find the mass of the liquid (m_liquid = m₂ - m₁).

Calculate Density: Divide the mass of the liquid by its volume to calculate the density.

Density (ρ) = Mass (m_liquid) / Volume (V)

Repeat: Perform the measurement three times and calculate the average to improve

accuracy and precision.[8]

Logical Relationship: Density Calculation

Mass (m)

Density (ρ)

  ρ = m / V

Volume (V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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